1-(2-chlorobenzyl)-3-[2-(2-methoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

• IUPAC Name: (5Z)-5-[1-[(2-chlorophenyl)methyl]-2-oxoindol-3-ylidene]-2-(2-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C26H17ClN4O3S/c1-34-20-13-7-4-10-17(20)23-28-26-31(29-23)25(33)22(35-26)21-16-9-3-6-12-19(16)30(24(21)32)14-15-8-2-5-11-18(15)27/h2-13H,14H2,1H3/b22-21-
• InChI Key: OUJMDQSPXJEZAD-DQRAZIAOSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN3C(=O)C(=C4C5=CC=CC=C5N(C4=O)CC6=CC=CC=C6Cl)SC3=N2
• Isomeric SMILES: COC1=CC=CC=C1C2=NN3C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)CC6=CC=CC=C6Cl)/SC3=N2
• Molecular Formula: C26H17ClN4O3S
• Molecular Weight: 501.0 g/mol

Description

1-(2-chlorobenzyl)-3-[2-(2-methoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C26H17ClN4O3S and its molecular weight is 501.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 500.0709893 g/mol and the complexity rating of the compound is 887. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacophore-based Design and Biological Evaluation

Researchers have focused on the pharmacophore-based design, synthesis, and biological evaluation of new derivatives, including compounds with similar structures, for potential alpha(1)-adrenoceptor blocking properties. This approach involves modifying existing compounds to fit a three-dimensional pharmacophore model, aiming to explore the influence of different heteroaromatic rings and substituents on biological activity. Such studies contribute to the understanding of structure-activity relationships (SAR) and the development of compounds with improved affinity and selectivity towards targeted receptors (Betti et al., 2002).

Antimicrobial and Antiviral Research

Compounds structurally related to the specified chemical have been designed and synthesized to study their activity against viruses, such as HIV-1 reverse transcriptase. These studies aim to investigate the impact of modifications to the molecule on its biological activity, providing valuable insights into the development of potential antiviral agents (Meleddu et al., 2016).

Synthesis and Characterization for Antimicrobial Evaluation

Research has also been conducted on the synthesis and characterization of novel compounds, including those with structural similarities, for antimicrobial evaluation. These studies involve the creation of a series of derivatives to explore their antimicrobial properties, contributing to the search for new antimicrobial agents with potential applications in treating infections (El‐Kazak & Ibrahim, 2013).

Antioxidant and Antimicrobial Activities

Further research includes the synthesis of derivatives for the evaluation of their antioxidant and antimicrobial activities. These investigations aim to discover compounds with beneficial properties that could contribute to pharmaceutical development, particularly in the context of diseases where oxidative stress plays a role (Saundane & Manjunatha, 2016).